Cas no 1478-53-1 (Diethyl Difluoromethanephosphonate)

Diethyl Difluoromethanephosphonate is a fluorinated organophosphorus compound with the molecular formula C₅H₁₁F₂O₃P. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of fluorinated phosphonates and related derivatives. The presence of fluorine atoms enhances its reactivity and stability, making it valuable for applications in pharmaceuticals, agrochemicals, and material science. Its high purity and well-defined structure ensure consistent performance in nucleophilic substitution and phosphorylation reactions. The compound’s compatibility with various reaction conditions and its ability to introduce difluoromethylphosphonate groups make it a useful reagent for modifying bioactive molecules and developing novel compounds with tailored properties.
Diethyl Difluoromethanephosphonate structure
1478-53-1 structure
Product Name:Diethyl Difluoromethanephosphonate
CAS No:1478-53-1
MF:C5H11F2O3P
MW:188.1096098423
MDL:MFCD00192023
CID:219860
PubChem ID:2758305
Update Time:2025-11-02

Diethyl Difluoromethanephosphonate Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-(difluoromethyl)-, diethyl ester
    • Diethyl Difluoromethanephosphonate
    • Diethyl (Difluoromethane)Phosphonate
    • DIFLUOROMETHYLPHOSPHONIC ACID DIETHYL ESTER
    • 1-[difluoromethyl(ethoxy)phosphoryl]oxyethane
    • Diethyl (difluoromethyl)phosphonate
    • P-DifluoroMethylphosphonic Acid Diethyl Ester
    • diethyl(difluoromethyl)phosphonate
    • DIETHYL (DIFLUOROMETHYL)PHOSPHONATE 96%
    • DifluoroMethylphosphonic acidDiethyl ester
    • Phosphonic acid, (difluoromethyl)-, diethyl ester
    • FT-0649833
    • SY062739
    • J-008420
    • C5H11F2O3P
    • CS-0094054
    • MFCD00192023
    • C13418
    • 1-(difluoromethyl-ethoxyphosphoryl)oxyethane
    • Difluoromethyl-phosphonic acid diethyl ester
    • AKOS005216219
    • (Difluoromethyl)phosphonic acid, diethyl ester
    • 1-[bis(fluoranyl)methyl-ethoxy-phosphoryl]oxyethane
    • 1478-53-1
    • diethyl difluoromethylphosphonate
    • (difluoromethyl) phosphonic acid, diethyl ester
    • EN300-100935
    • diethyl(difluoromethyl)-phosphonate
    • SCHEMBL193239
    • AS-68783
    • diethyl-(difluoromethyl)-phosphonate
    • Diethyl (difluoromethyl)phosphonate, 97%
    • difluoromethyl phosphonic acid diethyl ester
    • CHEMBL5207763
    • DTXSID20163803
    • A808702
    • diethyl difluoromethane phosphonate
    • Phosphonic acid, P-(difluoromethyl)-, diethyl ester
    • DIFLUOROMETHYLPHOSPHONICACIDDIETHYLESTER
    • MDL: MFCD00192023
    • Inchi: 1S/C5H11F2O3P/c1-3-9-11(8,5(6)7)10-4-2/h5H,3-4H2,1-2H3
    • InChI Key: VVFGLBKYBBUTRO-UHFFFAOYSA-N
    • SMILES: P(C(F)F)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 188.04100
  • Monoisotopic Mass: 188.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.199 g/mL at 25 °C(lit.)
    1.206 g/mL at 25 °C
  • Boiling Point: 55 °C/0.5 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.388(lit.)
    n20/D 1.388
  • Solubility: Dissolution (43 g/l) (25 º C),
  • PSA: 45.34000
  • LogP: 2.47510
  • Solubility: Not available

Diethyl Difluoromethanephosphonate Security Information

  • Hazardous Material transportation number:UN 3265
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R34
  • HazardClass:IRRITANT
  • Storage Condition:2-8°C

Diethyl Difluoromethanephosphonate Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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Diethyl Difluoromethanephosphonate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium tert-butoxide ,  Lithium iodide Solvents: Dimethylformamide ;  10 min, rt
1.2 30 min, rt
Reference
Siladifluoromethylation and Deoxo-trifluoromethylation of PV-H Compounds with TMSCF3: Route to PV-CF2- Transfer Reagents and P-CF3 Compounds
Krishnamurti, Vinayak; et al, Organic Letters, 2019, 21(5), 1526-1529

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium chloride ,  Sodium hydride Solvents: Dimethylformamide ;  10 min, rt
1.2 30 min, rt
Reference
Siladifluoromethylation and Deoxo-trifluoromethylation of PV-H Compounds with TMSCF3: Route to PV-CF2- Transfer Reagents and P-CF3 Compounds
Krishnamurti, Vinayak; et al, Organic Letters, 2019, 21(5), 1526-1529

Diethyl Difluoromethanephosphonate Raw materials

Diethyl Difluoromethanephosphonate Preparation Products

Diethyl Difluoromethanephosphonate Suppliers

Zibo Yurui Biotechnology
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(CAS:1478-53-1)Eicosanedioic acid
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Stock Status:in Stock
Quantity:10G;1KG
Purity:99%
Pricing Information Last Updated:Monday, 1 June 2026 10:42
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Additional information on Diethyl Difluoromethanephosphonate

Diethyl Difluoromethanephosphonate (CAS 1478-53-1): A Versatile Fluorinated Phosphonate Compound

Diethyl difluoromethanephosphonate (CAS 1478-53-1) is an organophosphorus compound that has gained significant attention in modern synthetic chemistry and material science. This fluorinated phosphonate ester features unique chemical properties due to the combination of phosphorus and fluorine atoms in its molecular structure, making it valuable for various industrial and research applications.

The molecular structure of diethyl difluoromethanephosphonate consists of a central phosphorus atom bonded to two ethoxy groups, one difluoromethyl group, and one oxygen atom. This specific arrangement gives the compound its characteristic reactivity and stability. The presence of fluorine atoms contributes to enhanced electrophilic properties and improved thermal stability compared to non-fluorinated analogs.

Recent studies highlight the growing importance of fluorinated phosphonates in pharmaceutical research, particularly in the development of enzyme inhibitors and prodrugs. The diethyl difluoromethanephosphonate structure serves as a valuable building block for creating biologically active molecules with improved metabolic stability and membrane permeability.

In material science, CAS 1478-53-1 finds applications as a precursor for flame-retardant additives and specialty polymers. The compound's ability to incorporate fluorine atoms into polymer backbones makes it particularly useful for developing materials with enhanced chemical resistance and thermal properties. Researchers are currently exploring its potential in creating advanced fluoropolymer materials for high-performance applications.

The synthesis of diethyl difluoromethanephosphonate typically involves the reaction of diethyl phosphite with difluorocarbene precursors. Modern synthetic approaches focus on improving the yield and purity of this process while minimizing environmental impact. Recent advancements in green chemistry methodologies have led to more sustainable production routes for this valuable compound.

Analytical characterization of 1478-53-1 commonly employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The 19F NMR spectrum provides particularly valuable information about the compound's purity and structural integrity, with characteristic chemical shifts around -80 to -90 ppm.

From a commercial perspective, the demand for diethyl difluoromethanephosphonate has been steadily increasing due to its expanding applications in various industries. Major chemical suppliers have reported growing interest from pharmaceutical companies and material science researchers seeking high-purity samples of this specialty chemical.

Storage and handling of CAS 1478-53-1 require standard laboratory precautions for organophosphorus compounds. The material should be kept in tightly sealed containers under inert atmosphere to prevent moisture absorption and degradation. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical.

The future outlook for diethyl difluoromethanephosphonate applications appears promising, with ongoing research exploring its potential in energy storage materials, advanced coatings, and medicinal chemistry. The unique combination of phosphorus and fluorine chemistry offered by this compound continues to inspire innovative applications across multiple scientific disciplines.

Environmental considerations regarding fluorinated phosphonate compounds have prompted investigations into their biodegradation pathways and ecological impact. Current research suggests that while these materials demonstrate good stability under normal conditions, appropriate disposal methods should be followed to minimize environmental release.

For researchers interested in working with 1478-53-1, several commercial suppliers offer this compound in various purity grades and package sizes. Recent market trends indicate a shift toward smaller, research-scale quantities to accommodate the growing academic interest in this fluorinated building block.

In conclusion, diethyl difluoromethanephosphonate represents an important class of organophosphorus compounds with wide-ranging applications in modern chemistry. Its unique structural features and reactivity profile make it a valuable tool for synthetic chemists and material scientists alike. As research into fluorine-containing compounds continues to expand, the significance of this specific phosphonate ester is likely to grow accordingly.

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Zibo Yurui Biotechnology
(CAS:1478-53-1)Eicosanedioic acid
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